![molecular formula C24H27N3O3 B2375106 N1-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide CAS No. 941871-74-5](/img/structure/B2375106.png)
N1-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide
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Description
N1-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide is a useful research compound. Its molecular formula is C24H27N3O3 and its molecular weight is 405.498. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Molecular Interaction
Crystal Structure Analysis
The title compound showcases how the N atom of the dimethylamino group is displaced from the naphthalene ring system, influencing the molecular structure and potentially the compound's reactivity and interaction with other molecules. The crystal structure forms a three-dimensional network through weak intermolecular C—H⋯O hydrogen bonds, highlighting the compound's potential for forming supramolecular assemblies (Zhang, Qu, & Liu, 2009).
Biological Applications
Antiproliferative Activity
Some derivatives have shown antiproliferative activity in rat C6 glioma cells, suggesting a potential for cancer research and therapy. This highlights the compound's possible applications in tumor research and the development of new anticancer agents (Berardi et al., 2005).
Fluorescent Probes for β-Amyloid
Synthesis of fluorescent probes for β-amyloids, utilizing related naphthalene derivatives, indicates the compound's potential use in diagnosing Alzheimer’s disease. This approach provides a powerful tool for molecular diagnosis by exhibiting high binding affinities toward Aβ(1–40) aggregates in vitro (Fa et al., 2015).
Materials Science Applications
Fluorescence Imaging of Zinc Distribution
A naphthalene-based fluorescent probe, related to the chemical compound , showed selective fluorescence imaging of zinc ions. This application is crucial for studying zinc's role in biological systems and its distribution within cells (Lee et al., 2015).
Chemical Synthesis and Stability
Arylcopper Compounds
The synthesis of arylcopper compounds with substituted naphthalene derivatives shows increased thermal, hydrolytic, and oxidative stability. This property is essential for applications requiring stable organometallic compounds in various chemical reactions (Koten, Leusink, & Noltes, 1975).
Properties
IUPAC Name |
N-[2-(dimethylamino)-2-naphthalen-1-ylethyl]-N'-(2-methoxy-5-methylphenyl)oxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O3/c1-16-12-13-22(30-4)20(14-16)26-24(29)23(28)25-15-21(27(2)3)19-11-7-9-17-8-5-6-10-18(17)19/h5-14,21H,15H2,1-4H3,(H,25,28)(H,26,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAGKORUJYGJDOP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)C(=O)NCC(C2=CC=CC3=CC=CC=C32)N(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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